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Compound of Interest

Compound Name: Ethylene glycol-13C2

Cat. No.: B026584

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This document provides immediate, essential safety and logistical
information for Ethylene glycol-13C2, including operational and disposal plans. Ethylene
glycol-13C2, a stable isotope-labeled compound, shares the same chemical hazards as its
unlabeled counterpart.

Hazard ldentification and Personal Protective Equipment (PPE)

Ethylene glycol-13C2 is harmful if swallowed and may cause damage to the kidneys through
prolonged or repeated oral exposure[1][2]. It is also a combustible liquid[3]. Therefore,
adherence to strict safety protocols is crucial. The following table summarizes the required
personal protective equipment.
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Protection Type

Required PPE

Specifications and
Guidelines

Eye Protection

Safety glasses with side
shields, chemical splash

goggles, or face shield.

Goggles should be worn when
there is a splash hazard. A
face shield is recommended
for larger quantities or when
splashing is likely[3][4]. Do not

wear contact lenses[5][6].

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene, or butyl
rubber) and impervious

clothing.

Wear appropriate personal
protective clothing to prevent
skin contact[7]. Remove and
replace any work clothing that
becomes wet or significantly

contaminated[7].

Respiratory Protection

Generally not required in a

well-ventilated area.

Use a NIOSH/MSHA approved
organic vapor respirator if
ventilation is inadequate or for
concentrations above

exposure limits[5].

Hand Protection

Chemical-resistant gloves.

Wash hands thoroughly with
soap and water after handling
and before eating, drinking, or
smoking[3][5].

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling Ethylene glycol-13C2 is essential to minimize risk.

1. Preparation:

Ensure a well-ventilated work area, such as a chemical fume hood.
Verify that an emergency eye wash station and safety shower are readily accessible[5].

Assemble all necessary PPE and handling equipment before starting work.
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» Keep containers tightly closed when not in use[5][8].

2. Handling:

e Avoid contact with eyes, skin, and clothing[2][5].

e Do not breathe vapors or mists[9].

» Use the smallest quantity of the chemical necessary for the experiment.
e Ground containers when transferring to prevent static discharge[4].

3. Storage:

» Store in a cool, dry, well-ventilated area away from heat, open flames, and incompatible
materials such as oxidizing agents, strong acids, and strong bases[3][9].

o Keep containers tightly sealed to prevent leakage and contamination[8].
Emergency Procedures

In the event of an emergency, follow these procedures:
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Emergency Situation Immediate Action

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, lifting upper and lower
eyelids. Seek medical attention[3][6][10].

Remove contaminated clothing and wash the
i affected area with soap and water for 15-20
Skin Contact ) ) S
minutes. Seek medical attention if irritation

persists[5][6].

Move the person to fresh air. If breathing is
) difficult, provide oxygen. If breathing has
Inhalation ) T o
stopped, give artificial respiration. Seek

immediate medical attention[5][6][10].

Do NOT induce vomiting. Rinse mouth with
Ingestion water. Seek immediate medical attention[5][6]
[10].

Evacuate personnel and secure the area.
Spil Eliminate all ignition sources. Absorb the spill
pi . . .
with an inert material (e.g., sand, earth) and

place it in a sealed container for disposal[3][5].

Disposal Plan

Proper disposal of Ethylene glycol-13C2 is critical to protect the environment and comply with

regulations.

o Waste Classification: Used ethylene glycol may be classified as hazardous waste, especially
if contaminated with heavy metals or other hazardous substances[11][12].

e Collection: Collect waste Ethylene glycol-13C2 in a dedicated, clearly labeled, and sealed
container[8][11]. Do not mix with other waste streams[8][11].

¢ Disposal Method: Dispose of the waste through a licensed hazardous waste disposal
company. Recycling is a viable option for uncontaminated ethylene glycol[8][12]. Never pour
ethylene glycol down the drain or into the environment[8][11].
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o Container Disposal: Empty containers should be handled as hazardous waste unless
properly decontaminated. Some suppliers may offer a container return program[8].

Workflow for Safe Handling and Disposal of
Ethylene glycol-13C2

The following diagram illustrates the key steps for the safe handling and disposal of Ethylene
glycol-13C2 in a laboratory setting.
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Workflow for Safe Handling and Disposal of Ethylene glycol-13C2

1. Preparation

[ Assess Risks & Review SDS )

Y
[Ensure Proper Ventilation (Fume Hood)j

\

[Verify Emergency Equipment (Eyewash, Shower) ]

\

Don Appropriate PPE

2. Han(*ng

[ Use Smallest Necessary Quantity j
Y

[Avoid Contact and Inhalation j

~|f contact occurs

~
~

[ Store in Sealed Containers When Not in Use j Spill or Exposure Occurs

3. Digposal

[Collect Waste in Labeled, Sealed Containerj

Y
[ Do Not Mix with Other Wastes j

\ 4

[Arrange for Licensed Hazardous Waste Disposalj
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Caption: This diagram outlines the procedural workflow for the safe handling and disposal of
Ethylene glycol-13C2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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